Cas no 1291873-51-2 (4-(4-cyclohexylpiperazine-1-carbonyl)-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine)

• Product Name: 4-(4-cyclohexylpiperazine-1-carbonyl)-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine
• CAS No: 1291873-51-2
• MF: C₂₁H₃₀N₆O
• MW: 382.502503871918
• CID: 5322241
• Update Time: 2025-10-20

4-(4-cyclohexylpiperazine-1-carbonyl)-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• (4-cyclohexylpiperazin-1-yl)(5-((4-ethylphenyl)amino)-1H-1,2,3-triazol-4-yl)methanone
• (4-cyclohexylpiperazin-1-yl){5-[(4-ethylphenyl)amino]-1H-1,2,3-triazol-4-yl}methanone
• STL098777
• (4-cyclohexyl-piperazin-1-yl)-[5-(4-ethyl-phenylamino)-1h-[1,2,3]triazol-4-yl]-methanone
• (4-cyclohexylpiperazin-1-yl)-[5-(4-ethylanilino)-2H-triazol-4-yl]methanone
• 4-(4-cyclohexylpiperazine-1-carbonyl)-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C21H30N6O/c1-2-16-8-10-17(11-9-16)22-20-19(23-25-24-20)21(28)27-14-12-26(13-15-27)18-6-4-3-5-7-18/h8-11,18H,2-7,12-15H2,1H3,(H2,22,23,24,25)
• InChI Key： CFQAQXLBQHOGOW-UHFFFAOYSA-N
• SMILES： O=C(C1C(=NNN=1)NC1C=CC(CC)=CC=1)N1CCN(CC1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 495
• XLogP3: 4.2
• Topological Polar Surface Area: 77.2

Additional information on 4-(4-cyclohexylpiperazine-1-carbonyl)-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine

4-(4-Cyclohexylpiperazine-1-carbonyl)-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine: A Comprehensive Overview

The compound 4-(4-cyclohexylpiperazine-1-carbonyl)-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine, identified by the CAS registry number 1291873-51-2, represents a sophisticated chemical entity with potential applications in various fields. This molecule is characterized by its unique structure, which combines a cyclohexylpiperazine moiety with a triazole ring system. The integration of these structural elements suggests that this compound may exhibit interesting pharmacological properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like this one. The synthesis of 4-(4-cyclohexylpiperazine-1-carbonyl)-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine involves multi-step processes that require meticulous control over reaction conditions. Researchers have employed strategies such as click chemistry and palladium-catalyzed coupling reactions to achieve high yields and purity levels. These methods not only highlight the versatility of modern synthetic techniques but also underscore the importance of optimizing reaction pathways to minimize environmental impact.

The structural features of this compound make it a promising candidate for exploring its biological activity. Triazole rings are known for their ability to act as hydrogen bond donors and acceptors, which can enhance bioavailability and target binding affinity. Additionally, the presence of a cyclohexyl group introduces steric bulk and potential lipophilicity, which may influence the compound's pharmacokinetic profile. Recent studies have demonstrated that similar compounds exhibit selective inhibition against certain enzymes, suggesting that this molecule could be a lead compound for drug discovery efforts.

In terms of application, this compound has shown potential in the field of medicinal chemistry. Its ability to interact with biological targets such as kinases or G-protein coupled receptors (GPCRs) makes it a valuable tool for studying disease mechanisms. For instance, preliminary assays indicate that it may modulate signaling pathways involved in inflammation or neurodegenerative disorders. Furthermore, its structural flexibility allows for further modification to improve potency and selectivity.

The development of analytical techniques has also played a crucial role in characterizing this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular formula and purity. These analyses reveal that the compound has a molecular weight of approximately 486 g/mol and exhibits distinct proton environments consistent with its complex structure.

From an environmental perspective, understanding the fate and transport of this compound is essential for assessing its safety profile. Studies conducted under simulated environmental conditions suggest that it undergoes slow degradation under UV light or microbial action. However, further research is needed to evaluate its long-term persistence in aquatic and terrestrial ecosystems.

In conclusion, 4-(4-cyclohexylpiperazine-1-carbonyl)-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine stands as a testament to the progress in synthetic chemistry and drug discovery. Its unique structure, coupled with emerging research findings, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is poised to contribute significantly to the advancement of therapeutic agents and chemical technologies.